2-Chloro-4-(cyanomethylthio)-phenol
Description
2-Chloro-4-(cyanomethylthio)-phenol is a substituted phenol derivative characterized by a chlorine atom at the 2-position and a cyanomethylthio (-SCH₂CN) group at the 4-position of the aromatic ring. The cyanomethylthio group combines sulfur’s electron-donating capacity with the nitrile’s electron-withdrawing nature, creating unique electronic and steric properties. This compound is primarily utilized as an enhancer in peroxidase-based assays due to its ability to amplify chemiluminescent signals .
Properties
CAS No. |
83474-09-3 |
|---|---|
Molecular Formula |
C8H6ClNOS |
Molecular Weight |
199.66 g/mol |
IUPAC Name |
2-(3-chloro-4-hydroxyphenyl)sulfanylacetonitrile |
InChI |
InChI=1S/C8H6ClNOS/c9-7-5-6(12-4-3-10)1-2-8(7)11/h1-2,5,11H,4H2 |
InChI Key |
PLUDPLJNTJHQCY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1SCC#N)Cl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physical and Chemical Properties
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